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Compound of Interest

Compound Name: 14-Demethyl-lanosterol-d6

Cat. No.: B15556807 Get Quote

Essential Safety and Handling Guide for 14-
Demethyl-lanosterol-d6
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 14-
Demethyl-lanosterol-d6. The following procedural steps are based on general laboratory best

practices for handling fine chemical powders where a specific Safety Data Sheet (SDS) is not

available. The non-deuterated analogue, lanosterol, is not classified as a hazardous substance;

however, the specific toxicological properties of 14-Demethyl-lanosterol-d6 have not been

fully evaluated. Therefore, it is prudent to handle it as a potentially hazardous substance.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure when handling 14-
Demethyl-lanosterol-d6, which is a fine powder. The following table summarizes the

recommended PPE.
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Equipment Specification Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from airborne

powder particles.

Hand Protection Nitrile or latex gloves.
Prevents skin contact with the

chemical.

Respiratory Protection

A properly fitted N95 or higher-

rated respirator or use of a

fume hood.

Minimizes inhalation of fine

powder particles.

Protective Clothing A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Handling and Operational Plan
All handling of 14-Demethyl-lanosterol-d6 should be performed in a well-ventilated area,

preferably within a chemical fume hood to control airborne dust.
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Caption: Experimental workflow for handling 14-Demethyl-lanosterol-d6.

Step-by-Step Protocol:

Preparation: Before handling the compound, ensure the work area, particularly the chemical

fume hood, is clean and uncluttered. Assemble all necessary equipment and reagents.
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Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Weighing: Carefully weigh the desired amount of 14-Demethyl-lanosterol-d6 in an anti-

static weigh boat or on weighing paper within the fume hood. This minimizes the dispersal of

the fine powder.

Dissolving: If the protocol requires a solution, add the solvent to the powder slowly to avoid

splashing.

Experimental Use: Carry out the experimental procedure within the fume hood.

Decontamination: After use, decontaminate all surfaces, glassware, and equipment that

came into contact with the chemical using an appropriate solvent or cleaning agent.

Doffing PPE: Remove PPE in the correct order (gloves first, then lab coat, then eye

protection) to prevent cross-contamination. Wash hands thoroughly with soap and water

after removing gloves.

First Aid Measures
In the event of accidental exposure, follow these immediate first aid procedures.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention if irritation persists.[1][2][3][4][5]

Skin Contact

Remove contaminated clothing. Brush off any

excess powder from the skin, then wash the

affected area thoroughly with soap and water.[1]

[4] Seek medical attention if irritation develops.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Proper disposal of 14-Demethyl-lanosterol-d6 and any contaminated materials is essential to

prevent environmental contamination and ensure laboratory safety.
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Caption: Disposal workflow for 14-Demethyl-lanosterol-d6 waste.

Disposal Guidelines:

Solid Waste: Place all solid waste contaminated with 14-Demethyl-lanosterol-d6 (e.g., used

gloves, weigh boats, paper towels) into a clearly labeled, sealed container for solid chemical

waste.[6]

Unused Compound: The original container with any remaining solid compound should be

disposed of as chemical waste.

Liquid Waste: Any solutions containing 14-Demethyl-lanosterol-d6 should be collected in a

designated, labeled container for hazardous liquid waste. Do not pour down the drain.

Consult Local Regulations: Always follow your institution's and local environmental

regulations for chemical waste disposal. Contact your Environmental Health and Safety

(EH&S) department for specific guidance.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Demethyl-lanosterol-d6]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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